molecular formula C9H8N2O3 B8720751 4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid

4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid

Cat. No.: B8720751
M. Wt: 192.17 g/mol
InChI Key: XBGJQGHBWSIZCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

4-(2-methylpyrazol-3-yl)furan-2-carboxylic acid

InChI

InChI=1S/C9H8N2O3/c1-11-7(2-3-10-11)6-4-8(9(12)13)14-5-6/h2-5H,1H3,(H,12,13)

InChI Key

XBGJQGHBWSIZCT-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=N1)C2=COC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylate (124 mg, 0.60 mmol) in 6N sodium hydroxide (2.0 ml, 12.0 mmol) and tetrahydrofuran (3.0 ml) was stirred at 70° C. in a sealed tube for 2 h. The resulting solution was cooled and then partitioned between H2O-DCM. The aqueous phase was adjusted to pH ˜4 and then washed several times with DCM. The combined organic fractions were dried over Na2SO4 and concentrated affording 4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid (54 mg, 0.28 mmol, 47% yield) as a white solid: LCMS (ES) m/e 192 (M+H)+.
Quantity
124 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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